Cas no 54571-24-3 (Hydrazine, 1-formyl-2-(pyrazinylcarbonyl)-)
54571-24-3 structure
Product Name:Hydrazine, 1-formyl-2-(pyrazinylcarbonyl)-
CAS No:54571-24-3
MF:C6H6N4O2
MW:166.13744020462
CID:942018
PubChem ID:266147
Update Time:2025-04-19
Hydrazine, 1-formyl-2-(pyrazinylcarbonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Hydrazine, 1-formyl-2-(pyrazinylcarbonyl)-
- 1-Formyl-2-methyl-indolin
- 1-formyl-2-methyl-indoline
- 1-Formyl-2-pyrazinoylhydrazin
- 1H-Indole-1-carboxaldehyde, 2,3-dihydro-2-methyl-
- 2-methylindoline-1-carbaldehyde
- CTK2A9391
- pyrazine-2-carboxylic acid N'-formyl-hydrazide
- NSC103345
- NCIOpen2_001628
- SCHEMBL24931249
- DS-011186
- DTXSID70969817
- N-(Hydroxymethylidene)pyrazine-2-carbohydrazonic acid
- NSC-103345
- 54571-24-3
-
- Inchi: 1S/C6H6N4O2/c11-4-9-10-6(12)5-3-7-1-2-8-5/h1-4H,(H,9,11)(H,10,12)
- InChI Key: POMPHEVBHWZGMC-UHFFFAOYSA-N
- SMILES: O=C(C1C=NC=CN=1)NNC=O
Computed Properties
- Exact Mass: 166.04918
- Monoisotopic Mass: 166.049
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.7
- Topological Polar Surface Area: 84Ų
Experimental Properties
- Density: 1.357
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.564
- PSA: 83.98
Hydrazine, 1-formyl-2-(pyrazinylcarbonyl)- Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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